Cas no 14933-78-9 (4-Nitropyridine-2-carboxylic acid1-oxide)

• Product Name: 4-Nitropyridine-2-carboxylic acid1-oxide
• CAS No: 14933-78-9
• MF: C₆H₄N₂O₅
• MW: 184.10636138916
• CID: 49974
• PubChem ID: 84713
• Update Time: 2025-11-02

4-Nitropyridine-2-carboxylic acid1-oxide Chemical and Physical Properties

Names and Identifiers

• 4-nitropyridine-2-carboxylic acid 1-oxide
• 4-nitro-1-oxidopyridin-1-ium-2-carboxylic acid
• 4-nitro-2-Pyridinecarboxylic acid 1-oxide
• 4-NNITROPYRIDINE-2-CARBOXYLIC ACID 1-OXIDE
• 2-carboxy-4-nitropyridine-1-oxide
• 4-Nitro-1-oxy-pyridin-2-carbonsaeure
• 4-nitro-1-oxy-pyridine-2-carboxylic acid
• 4-nitropicolin acid-1-oxide
• 4-nitropicolinic acid 1-oxide
• 4-nitro-picolinic acid N-oxide
• Picolinicacid, 4-nitro-, 1-oxide (6CI,7CI,8CI)
• 2-Carboxy-4-nitropyridine N-oxide
• 2-Carboxylic acid-4-nitropyridine-1-oxide
• 4-Nitro-2-pyridinecarboxylic acid1-oxide
• 4-Nitropicolinic acid N-oxide
• NSC 63059
• KKYQRQZYRFVFTG-UHFFFAOYSA-N
• 2-Carboxy-4-nitropyridine 1-oxide
• 4-nitro-2-Pyridine carbocylic acid 1-oxide
• 2-Pyridinecarboxylic acid, 4-nitro-, 1-oxide
• AKOS006306698
• NSC63059
• SCHEMBL8539941
• DTXSID10164223
• FT-0759166
• 4-Nitropicolinic acid-N-oxide
• 14933-78-9
• J-400646
• NS00053694
• A3274
• NSC-63059
• 2-Carboxy-4-nitropyridine1-oxide
• NCIOpen2_000217
• 4-Nitropyridine-2-carboxylic acid1-oxide

• Inchi： 1S/C6H4N2O5/c9-6(10)5-3-4(8(12)13)1-2-7(5)11/h1-3H,(H,9,10)
• InChI Key： KKYQRQZYRFVFTG-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 184.01200
• Monoisotopic Mass: 184.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 109A^2

Experimental Properties

• Density: 1.69
• Boiling Point: 553.6 °C at 760 mmHg
• Flash Point: 553.6 °C at 760 mmHg
• PSA: 108.58000
• LogP: 1.24470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-Nitropyridine-2-carboxylic acid1-oxide

Comprehensive Overview of 4-Nitropyridine-2-carboxylic acid 1-oxide (CAS No. 14933-78-9)

4-Nitropyridine-2-carboxylic acid 1-oxide (CAS 14933-78-9) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, is a derivative of pyridine, featuring both a nitro group and a carboxylic acid functional group. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry and material science.

The compound's molecular formula is C₆H₄N₂O₄, and it is characterized by its nitropyridine backbone. Researchers and chemists frequently search for 4-Nitropyridine-2-carboxylic acid 1-oxide synthesis, properties, and applications, reflecting its relevance in modern scientific inquiries. Its role as a building block in heterocyclic chemistry has garnered attention, especially in the development of novel drug candidates and agrochemicals.

One of the trending topics in organic chemistry is the exploration of nitrogen-containing heterocycles, and 4-Nitropyridine-2-carboxylic acid 1-oxide fits perfectly into this category. Its nitro group and carboxylic acid functionality allow for diverse chemical transformations, making it a versatile reagent. Recent studies have highlighted its potential in catalysis and ligand design, areas that are currently under intense investigation due to their implications in sustainable chemistry and green synthesis.

From an analytical perspective, the compound's spectroscopic properties (such as NMR and IR spectra) are well-documented, aiding in its identification and purity assessment. Laboratories often seek information on 4-Nitropyridine-2-carboxylic acid 1-oxide solubility and stability, which are critical for handling and storage. The compound is typically soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, but its stability under various conditions requires careful consideration.

In the context of drug discovery, 4-Nitropyridine-2-carboxylic acid 1-oxide serves as a precursor for bioactive molecules. Its structural motifs are found in compounds with antimicrobial and anti-inflammatory properties, aligning with the growing demand for new therapeutic agents. The rise of antibiotic resistance has spurred interest in novel chemical scaffolds, and this compound's derivatives are being explored for their potential in addressing such challenges.

Another area of interest is the compound's role in material science. Its ability to form coordination complexes with metals makes it useful in the design of functional materials, such as sensors and catalysts. Researchers are increasingly investigating its electronic properties and reactivity, which could lead to innovations in nanotechnology and electronics.

For those working in organic synthesis, 4-Nitropyridine-2-carboxylic acid 1-oxide offers a pathway to introduce both nitro and carboxyl groups into target molecules. Its reactivity patterns are well-studied, and protocols for its functionalization are available in the literature. This makes it a reliable choice for synthetic chemists aiming to construct complex architectures with precision.

Environmental considerations are also part of the discourse surrounding this compound. As the scientific community moves toward sustainable practices, the biodegradability and eco-toxicity of chemical intermediates like 4-Nitropyridine-2-carboxylic acid 1-oxide are being evaluated. Understanding its environmental impact is essential for ensuring responsible use in industrial and research settings.

In summary, 4-Nitropyridine-2-carboxylic acid 1-oxide (CAS 14933-78-9) is a multifaceted compound with broad applicability. Its significance spans pharmaceuticals, material science, and organic synthesis, making it a subject of ongoing research. By addressing common queries and aligning with current scientific trends, this overview aims to provide a thorough and accessible resource for professionals and enthusiasts alike.